Pigment red 57
Pigment red 57
Pigment Red 57, also known as D & C Red No. 6, is a synthetic dye produced from petroleum or coal tar sources; this dye is FDA-approved for use in pharmaceuticals and cosmetics.
Brand Name:
Vulcanchem
CAS No.:
5858-81-1
VCID:
VC0539662
InChI:
InChI=1S/C18H14N2O6S.Na/c1-10-6-7-14(15(8-10)27(24,25)26)19-20-16-12-5-3-2-4-11(12)9-13(17(16)21)18(22)23;/h2-9,21H,1H3,(H,22,23)(H,24,25,26);
SMILES:
CC1=CC(=C(C=C1)N=NC2=C(C(=CC3=CC=CC=C32)C(=O)O)[O-])S(=O)(=O)[O-].[Na+].[Na+]
Molecular Formula:
C18H14N2NaO6S
Molecular Weight:
409.4 g/mol
Pigment red 57
CAS No.: 5858-81-1
Cat. No.: VC0539662
Molecular Formula: C18H14N2NaO6S
Molecular Weight: 409.4 g/mol
Purity: >90% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Pigment Red 57, also known as D & C Red No. 6, is a synthetic dye produced from petroleum or coal tar sources; this dye is FDA-approved for use in pharmaceuticals and cosmetics. |
|---|---|
| CAS No. | 5858-81-1 |
| Molecular Formula | C18H14N2NaO6S |
| Molecular Weight | 409.4 g/mol |
| IUPAC Name | disodium;2-[(3-carboxy-2-oxidonaphthalen-1-yl)diazenyl]-5-methylbenzenesulfonate |
| Standard InChI | InChI=1S/C18H14N2O6S.Na/c1-10-6-7-14(15(8-10)27(24,25)26)19-20-16-12-5-3-2-4-11(12)9-13(17(16)21)18(22)23;/h2-9,21H,1H3,(H,22,23)(H,24,25,26); |
| Standard InChI Key | DYRCAPXESLYYIJ-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C=C1)N=NC2=C(C(=CC3=CC=CC=C32)C(=O)O)[O-])S(=O)(=O)[O-].[Na+].[Na+] |
| Canonical SMILES | CC1=CC(=C(C=C1)N=NC2=C(C(=CC3=CC=CC=C32)C(=O)O)O)S(=O)(=O)O.[Na] |
| Appearance | Red solid powder |
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